Cas no 67828-58-4 (1-(2-Methyl-4-nitrophenyl)pyrrolidine)

• Product Name: 1-(2-Methyl-4-nitrophenyl)pyrrolidine
• CAS No: 67828-58-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 58646
• PubChem ID: 105742
• Update Time: 2025-04-18

1-(2-Methyl-4-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-4-nitrophenyl)pyrrolidine
• 5-Nitro-2-(1-pyrrolidinyl)toluene
• 2-Pyrrolidino-5-nitrotoluene
• AC1L2Z3W
• AC1Q1YLF
• CTK5C6751
• MolPort-002-910-996
• Oprea1_408225
• PubChem2397
• BS-29274
• CCG-44586
• NS00036211
• Pyrrolidine, 1-(2-methyl-4-nitrophenyl)-
• SR-01000473572-1
• 4-(N-Pyrrolidyl)-3-methylnitrobenzene
• CS-0204948
• DTXSID3070676
• SR-01000473572-2
• AKOS005148256
• FT-0655690
• EINECS 267-279-0
• SR-01000473572
• 67828-58-4
• GLYCERYL3-MERCAPTOPROPIONATE
• N-(2-Methyl-4-nitrophenyl)pyrrolidine

• Inchi： 1S/C11H14N2O2/c1-9-8-10(13(14)15)4-5-11(9)12-6-2-3-7-12/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： GUZLPJVFYLEHSV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C)C=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 46.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines